N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(3-fluorophenyl)-3-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C22H14FNO3/c23-17-8-4-9-18(13-17)24-21(25)16-7-3-6-14(11-16)19-12-15-5-1-2-10-20(15)27-22(19)26/h1-13H,(H,24,25)
• InChI Key: HPFVUKHUWLMCMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C22H14FNO3
• Molecular Weight: 359.3 g/mol

Description

N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide, also known as FC-3, is a small molecule that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide involves the inhibition of the enzyme phosphodiesterase 10A (PDE10A). PDE10A is involved in the regulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) signaling pathways, which play important roles in various physiological processes. By inhibiting PDE10A, N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide increases the levels of cAMP and cGMP, leading to various physiological effects.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been found to induce apoptosis (programmed cell death) and inhibit cell proliferation. In the brain, N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays an important role in neuronal survival and plasticity. N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide is that it is a small molecule, which makes it easy to synthesize and modify for various scientific research applications. However, one limitation is that N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide research. One direction is to further investigate its potential as a neuroprotective agent in the treatment of neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent in the treatment of cancer. Additionally, further studies are needed to understand the long-term effects and safety of N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide in vivo.

Scientific Research Applications

N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been shown to have potential in various scientific research applications. One such application is in the field of cancer research, where N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been found to inhibit the growth of cancer cells. N-(3-fluorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has also been studied for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.